Cas no 42990-62-5 (L-2-Aminooxy-3-phenylpropanoic acid)

L-2-Aminooxy-3-phenylpropanoic acid is a specialized amino acid derivative featuring an aminooxy functional group attached to the α-carbon of phenylalanine. This structural modification enhances its utility as a key intermediate in peptide synthesis and bioconjugation applications. The aminooxy group enables efficient oxime ligation with carbonyl compounds, facilitating stable bond formation under mild conditions. Its chiral L-configuration ensures compatibility with biological systems, making it valuable for protein modification, glycoconjugate synthesis, and drug delivery systems. The phenyl group provides aromatic character, influencing solubility and interaction properties. This compound exhibits high purity and stability, suitable for rigorous research in chemical biology and pharmaceutical development. Its unique reactivity profile offers advantages over traditional amino acids in site-specific labeling and biomolecule engineering.

L-2-Aminooxy-3-phenylpropanoic acid structure

42990-62-5 structure

Product Name:L-2-Aminooxy-3-phenylpropanoic acid

CAS No:42990-62-5

MF:C₉H₁₁NO₃

MW:181.188542604446

CID:928633

Update Time:2025-07-02

L-2-Aminooxy-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

- l-2-aminooxy-3-phenylpropionic acid
- (S)-2-aminooxy-3-phenylpropanoic acid
- L-2-Aminooxy-3-phenylpropanoic acid
- L-α-(Aminooxy)-β-phenylpropionic Acid
- alpha-aminooxy-beta-phenylpropionic acid
- 3-(2-aminooxyphenyl)propanoic acid
- Benzenepropanoic acid, α-(aminooxy)-, (αS)-
- (S)-2-aminooxy-3-phenylpropanoicaci
- Inchi： 1S/C9H11NO3/c10-13-8(9(11)12)6-7-4-2-1-3-5-7/h1-5,8H,6,10H2,(H,11,12)/t8-/m0/s1
- InChI Key： BRKLOAHUJZWUQQ-QMMMGPOBSA-N
- SMILES： C1(C=CC=CC=1)C[C@H](ON)C(=O)O

Computed Properties

Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: -1.4

Experimental Properties

Color/Form: White crystalline powder.
Density: 1.260±0.06 g/cm3(Predicted)
Boiling Point: 371.4±35.0 °C(Predicted)
Solubility: Soluble in acetone and ethanol, almost insoluble in water
pka: 2.82±0.10(Predicted)

L-2-Aminooxy-3-phenylpropanoic acid Security Information

Storage Condition：Store at -20°C

L-2-Aminooxy-3-phenylpropanoic acid Pricemore >>

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HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	AA5139-100mg	L-2-Aminooxy-3-phenylpropanoic acid	42990-62-5	≥98%	100mg	￥9800元	2023-09-15
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